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Compound of Interest

Compound Name: Amaronol A

Cat. No.: B019530 Get Quote

Despite a request for an in-depth technical guide, a comprehensive review of publicly available

scientific literature reveals a significant lack of data regarding Amaronol A and its potential role

in any cell signaling pathway. The compound, first isolated in 1999, has not been the subject of

subsequent published research to determine its mechanism of action, biological targets, or

effects on cellular processes. Therefore, the creation of a technical whitepaper with quantitative

data, experimental protocols, and signaling pathway diagrams is not possible.

Amaronol A is a natural product, specifically an auronol, that was isolated from the bark of the

golden larch tree, Pseudolarix amabilis.[1] The initial and sole scientific report on this

compound, published in the Journal of Natural Products in 1999, details the isolation and

structural elucidation of Amaronol A and a related compound, Amaronol B.

The 1999 study conducted antimicrobial testing on eight compounds isolated from the tree

bark, including Amaronol A. The results indicated that other compounds, such as pseudolaric

acid B, showed activity against Candida albicans, while myricetin was marginally active against

Trichophyton mentagrophytes.[1] The paper does not report any biological activity for

Amaronol A, suggesting it was inactive in the antimicrobial assays performed.

Searches for subsequent studies on the biological effects of Amaronol A, its mechanism of

action, or its interaction with any cellular signaling pathways have yielded no results. Chemical

suppliers list the compound for research purposes, citing the original 1999 paper, but provide

no additional data on its biological function.[2]
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Without primary research data, any discussion of Amaronol A's role in cell signaling would be

purely speculative. The core requirements of the request—quantitative data tables, detailed

experimental protocols, and signaling pathway diagrams—cannot be fulfilled as the

foundational scientific knowledge is absent from the public domain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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